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Compound of Interest

Compound Name: G092
Cat. No.: B12409509
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

XL092, also known as Zanzalintinib, is a potent, orally active, ATP-competitive inhibitor of
multiple receptor tyrosine kinases (RTKSs). It has demonstrated significant activity against MET,
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), AXL, and MER, key drivers in tumor
growth, angiogenesis, and immune modulation.[1][2][3][4] These application notes provide
detailed procedures for the proper handling, storage, and use of XL092 in a research setting.

Chemical and Physical Properties
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Property Value Reference

Zanzalintinib, G092 (presumed
Synonyms ) [1]
internal code/typo)

CAS Number 2367004-54-2 [1][5][6]
Molecular Formula C29H25FN4Os [1][6]
Molecular Weight 528.53 g/mol [6]
Appearance Solid powder [7]
Solubility Soluble in DMSO [1]
Purity >98% [1]12]

Mechanism of Action and Signaling Pathway

XL092 exerts its anti-tumor effects by inhibiting the phosphorylation and subsequent
downstream signaling of several key RTKs. The primary targets—MET, VEGFR2, AXL, and
MER—are implicated in various oncogenic processes.

e MET: The MET proto-oncogene encodes the hepatocyte growth factor (HGF) receptor.
Aberrant MET signaling can lead to increased cell proliferation, survival, and invasion.

 VEGFR2: A key mediator of angiogenesis, the formation of new blood vessels, which is
critical for tumor growth and metastasis.

o AXL and MER (TAM Kinases): These kinases are involved in cell survival, proliferation, and
the suppression of the innate immune response within the tumor microenvironment.

By simultaneously targeting these pathways, XL092 can disrupt tumor growth, inhibit
angiogenesis, and potentially enhance the anti-tumor immune response.
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Caption: Mechanism of action of XL092 on key signaling pathways.

Quantitative Data

The inhibitory activity of XL092 has been characterized in various cell-based assays.
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Target ICs0 (NM) Assay Type Reference
MET 15 Cell-based assay [21[4]
VEGFR2 1.6 Cell-based assay [2][4]

AXL 34 Cell-based assay [2][4]

MER 7.2 Cell-based assay [2][4]
SNU-5 (Gastric

Carcinoma) 98.9 Proliferation Assay [1]
HUVECs 10.4 Proliferation Assay [1]

Handling and Storage Procedures
Safety Precautions

XL092 is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation,
and may cause respiratory irritation.[5][6] Standard laboratory personal protective equipment
(PPE) should be worn at all times.

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6]

e Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[5] Avoid contact with
skin and eyes.[6]

o Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH-approved
respirator is recommended.[5]

Storage

e Solid Compound: Store the solid powder in a dry, dark place. For short-term storage (days to
weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[7]
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e DMSO Stock Solutions: Prepare stock solutions in DMSO. For short-term storage, aliquots
can be kept at -20°C. For long-term storage, -80°C is recommended to minimize
degradation. Avoid repeated freeze-thaw cycles.[8]

o General Storage Conditions: Keep containers tightly sealed to prevent moisture absorption,
as DMSO is hygroscopic.[9][10]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician.[6]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician.[6]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[6]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Consult a physician.[5]

Experimental Protocols
Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of XL092 in DMSO.
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Preparation

1. Weigh XL092
(e.g., 5.29 mg)

In a sterile tube

2. Add appropriate volume of DMSO
(e.g., 1 mL for 10 mM)

Ensure complete dissoldtion

3. Vortex/sonicate until dissolved

Stofage
y

4. Aliquot into cryovials

l

5. Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page
Caption: Workflow for preparing XL092 stock solution.
Methodology:

e Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
For 1 mL of 10 mM solution: 0.010 mol/L * 0.001 L * 528.53 g/mol * 1000 = 5.29 mg

» Weighing: Accurately weigh the calculated amount of XL092 solid powder in a suitable sterile
container (e.g., a microcentrifuge tube).
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o Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the solid.

e Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved. Visually
inspect for any particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
cryovials to avoid repeated freeze-thaw cycles. Store at -20°C for short-term use or -80°C for
long-term storage.

Cell Viability (ICso) Assay Protocol

This protocol outlines a general method for determining the half-maximal inhibitory
concentration (ICso) of XL092 on a cancer cell line of interest using a colorimetric assay (e.g.,
MTT or XTT).

Methodology:

o Cell Seeding:

[e]

Culture cells to ~80% confluency.

o

Trypsinize and count the cells.

[¢]

Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000
cells/well) in 100 pL of complete growth medium.

[¢]

Incubate the plate overnight at 37°C, 5% COz to allow for cell attachment.
e Compound Treatment:

o Prepare a serial dilution of XL092 from your DMSO stock solution in culture medium.
Ensure the final DMSO concentration in all wells (including vehicle control) is consistent
and non-toxic to the cells (typically <0.5%).

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of XL092. Include wells with medium and vehicle (DMSO) only as controls.

o Incubate for the desired treatment period (e.g., 72 hours) at 37°C, 5% CO..
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 Viability Assessment (MTT Assay Example):

o

Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.

[¢]

Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

[¢]

Carefully remove the medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

[¢]

Measure the absorbance at 570 nm using a microplate reader.
o Data Analysis:

o Normalize the absorbance values to the vehicle control wells to determine the percentage
of cell viability.

o Plot the percentage of viability against the logarithm of the XL092 concentration.

o Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the
ICso value.

Disclaimer

XL092 is for research use only and is not intended for human or veterinary use. The
information provided in these application notes is intended for trained professionals and should
be used in conjunction with established laboratory safety practices. Users are responsible for
their own safety assessments and for complying with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for XL092
(Zanzalintinib)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409509/docs#application-notes-and-protocols-for-
xl092-zanzalintinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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